Cas no 2097933-41-8 (methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate)

• Product Name: methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate
• CAS No: 2097933-41-8
• MF: C₁₇H₂₀N₄O₅S
• MW: 392.429502487183
• CID: 5991312
• PubChem ID: 121190374
• Update Time: 2025-06-12

methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate
• methyl 3-((3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl)sulfonyl)-4-methoxybenzoate
• methyl 3-{[3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-yl]sulfonyl}-4-methoxybenzoate
• F6555-0528
• 2097933-41-8
• methyl 3-[3-(4-cyclopropyltriazol-1-yl)azetidin-1-yl]sulfonyl-4-methoxybenzoate
• AKOS032467412

• Inchi： 1S/C17H20N4O5S/c1-25-15-6-5-12(17(22)26-2)7-16(15)27(23,24)20-8-13(9-20)21-10-14(18-19-21)11-3-4-11/h5-7,10-11,13H,3-4,8-9H2,1-2H3
• InChI Key： MLTODMCCLDAISS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)OC)C=CC=1OC)(N1CC(C1)N1C=C(C2CC2)N=N1)(=O)=O

Computed Properties

• Exact Mass: 392.11544092g/mol
• Monoisotopic Mass: 392.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų

Additional information on methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate

Comprehensive Overview of Methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate (CAS No. 2097933-41-8)

The compound methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate (CAS No. 2097933-41-8) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique molecular structure, featuring a cyclopropyl-1,2,3-triazole moiety and an azetidine sulfonyl group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for heterocyclic compounds like methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate has surged due to their versatility in drug design. The 1,2,3-triazole ring, in particular, is a click chemistry favorite, enabling efficient synthesis and modification. This aligns with the growing trend of fragment-based drug discovery, where smaller molecular fragments are optimized for binding affinity. The compound’s CAS No. 2097933-41-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening campaigns.

One of the most intriguing aspects of this compound is its sulfonamide linkage, which is known to enhance metabolic stability and bioavailability. This feature is critical in addressing challenges like drug resistance and off-target effects, which are hot topics in modern pharmacology. Additionally, the 4-methoxybenzoate ester group may contribute to improved membrane permeability, a key factor in CNS drug development. These attributes make methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate a subject of ongoing structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s azetidine scaffold offers a rigid framework that can mimic peptide bonds, making it valuable for peptidomimetic applications. This is particularly relevant in the context of protease inhibitors, a class of therapeutics with broad implications in oncology and virology. The cyclopropyl group further enhances steric and electronic properties, potentially improving selectivity against biological targets. Such characteristics are often explored in computer-aided drug design (CADD) workflows, where molecular docking simulations are employed to predict binding modes.

The compound’s potential extends beyond traditional small-molecule drugs. With the rise of targeted protein degradation technologies like PROTACs, the sulfonyl and triazole functionalities in methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate could serve as anchor points for E3 ligase recruitment. This aligns with the industry’s shift toward next-generation therapeutics that exploit cellular machinery for disease treatment. Furthermore, its logP and polar surface area values suggest favorable ADME properties, a recurring theme in preclinical research discussions.

In conclusion, methyl 3-{3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)azetidin-1-ylsulfonyl}-4-methoxybenzoate (CAS No. 2097933-41-8) represents a multifaceted tool for drug discovery. Its structural features cater to contemporary needs in precision medicine and chemical biology, while its synthetic accessibility supports scalable production. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in innovative therapeutic development.